2-(4-Prop-2-enoylpiperazin-1-yl)acetamide

• IUPAC Name: 2-(4-prop-2-enoylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C9H15N3O2/c1-2-9(14)12-5-3-11(4-6-12)7-8(10)13/h2H,1,3-7H2,(H2,10,13)
• InChI Key: HRSWTLMNESWMAJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC(=O)N
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol

Description

2-(4-Prop-2-enoylpiperazin-1-yl)acetamide, also known as PPAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. PPAA is a piperazine derivative that has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Scientific Research Applications

Positive Inotropic Activity : Research on compounds closely related to 2-(4-Prop-2-enoylpiperazin-1-yl)acetamide, such as (E)‐2‐(4‐cinnamylpiperazin‐1‐yl)‐N‐(1‐substituted‐4,5‐dihydro‐[1,2,4]triazolo[4,3‐a]quinolin-7-yl)acetamides, has demonstrated promising positive inotropic effects. These effects were observed by measuring the left atrium stroke volume in isolated rabbit heart preparations, indicating potential benefits in treating heart conditions by increasing cardiac output without adverse chronotropic effects (Wu et al., 2012).

Antimicrobial Activity : Another area of application is in the development of antimicrobial agents. For example, novel 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons, related to the core structure of interest, have shown potent antimicrobial activities, suggesting the utility of these compounds in combating bacterial infections (Zaidi et al., 2021).

Anticonvulsant and Antidepressant Effects : Compounds bearing a structural resemblance to this compound have also been evaluated for their neurological benefits, particularly in anticonvulsive and antidepressant effects. A series of 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives were synthesized and found to offer protection against PTZ-induced seizures and display antidepressant-like activity in preclinical models (Zhen et al., 2015).

Anti-inflammatory and Analgesic Properties : Additionally, the synthesis and evaluation of related compounds have revealed significant anti-inflammatory and analgesic properties. This suggests the potential for this compound derivatives to be developed as new therapeutic agents for pain management and the treatment of inflammatory conditions (de Campos-Buzzi et al., 2007).